Cas no 2228288-90-0 (tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate)

Tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate is a specialized carbamate derivative featuring an indazole core, designed for applications in pharmaceutical and organic synthesis. Its key structural advantages include the tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The incorporation of the 2-methyl-2H-indazol-3-yl moiety contributes to its potential as a versatile intermediate in drug discovery, particularly for targeting kinase inhibitors or other biologically active compounds. The compound's well-defined reactivity profile and compatibility with standard synthetic protocols make it a valuable building block for medicinal chemistry research. Its crystalline form ensures consistent purity and handling characteristics.
tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate structure
2228288-90-0 structure
Product Name:tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate
CAS No:2228288-90-0
MF:C17H23N3O3
MW:317.38282418251
CID:6370954
PubChem ID:165779531
Update Time:2025-10-22

tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate
    • tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
    • 2228288-90-0
    • EN300-1889412
    • Inchi: 1S/C17H23N3O3/c1-16(2,3)23-15(22)19(5)17(4,11-21)14-12-9-7-8-10-13(12)18-20(14)6/h7-11H,1-6H3
    • InChI Key: LAHMTCYSNYFEAK-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)(C)C1=C2C=CC=CC2=NN1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 317.17394160g/mol
  • Monoisotopic Mass: 317.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1889412-1g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
1g
$1801.0 2023-09-18
Enamine
EN300-1889412-5g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
5g
$5221.0 2023-09-18
Enamine
EN300-1889412-10g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
10g
$7742.0 2023-09-18
Enamine
EN300-1889412-0.05g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
0.05g
$1513.0 2023-09-18
Enamine
EN300-1889412-0.1g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
0.1g
$1585.0 2023-09-18
Enamine
EN300-1889412-0.25g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
0.25g
$1657.0 2023-09-18
Enamine
EN300-1889412-0.5g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
0.5g
$1728.0 2023-09-18
Enamine
EN300-1889412-1.0g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
1g
$1801.0 2023-06-01
Enamine
EN300-1889412-2.5g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
2.5g
$3530.0 2023-09-18
Enamine
EN300-1889412-5.0g
tert-butyl N-methyl-N-[2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-yl]carbamate
2228288-90-0
5g
$5221.0 2023-06-01

Additional information on tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228288-90-0)

The compound tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228288-90-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel indazole-based therapeutics. Indazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The specific structural features of tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate, such as the tert-butyl carbamate group and the methyl-indazole moiety, contribute to its stability and bioavailability, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of this compound via a multi-step reaction sequence involving the coupling of 2-methyl-2H-indazole-3-carboxylic acid with a protected amino acid derivative. The study reported a high yield (85%) and excellent purity (>98%), underscoring the compound's suitability for scalable production. Furthermore, the compound exhibited moderate inhibitory activity against several kinase targets, suggesting its potential as a scaffold for kinase inhibitor development.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's role as a precursor in the development of proteolysis-targeting chimeras (PROTACs). The study found that the tert-butyl carbamate group could be selectively deprotected to allow for further functionalization, enabling the construction of bifunctional molecules capable of degrading disease-relevant proteins. This finding opens new avenues for the application of this compound in targeted protein degradation therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research should focus on structure-activity relationship (SAR) studies to elucidate the contributions of specific functional groups to the compound's biological activity. Additionally, in vivo studies are needed to validate its therapeutic potential and safety profile.

In conclusion, tert-butyl N-methyl-N-2-(2-methyl-2H-indazol-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228288-90-0) represents a versatile and promising intermediate in medicinal chemistry. Its unique structural features and demonstrated biological activities warrant further exploration, particularly in the context of kinase inhibition and targeted protein degradation. Continued research in this area may yield novel therapeutics for a range of diseases.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.